Cas no 88963-68-2 (Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-)

Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]- structure
88963-68-2 structure
Product name:Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-
CAS No:88963-68-2
MF:C12H11NO5S2
MW:313.34944
CID:617957
PubChem ID:71321012

Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-
    • 4-(benzenesulfonamido)benzenesulfonic acid
    • 88963-68-2
    • DTXSID20750873
    • 4-[(Benzenesulfonyl)amino]benzene-1-sulfonic acid
    • SCHEMBL11702649
    • Inchi: InChI=1S/C12H11NO5S2/c14-19(15,11-4-2-1-3-5-11)13-10-6-8-12(9-7-10)20(16,17)18/h1-9,13H,(H,16,17,18)
    • InChI Key: QAXYWQRDFCFBCJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)O

Computed Properties

  • Exact Mass: 313.00786480g/mol
  • Monoisotopic Mass: 313.00786480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 117Ų

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